Cas no 69867-78-3 (1,4,7,10,13,16,19-Heptaoxacyclodocosane(9CI))

1,4,7,10,13,16,19-Heptaoxacyclodocosane(9CI) structure
69867-78-3 structure
Product Name:1,4,7,10,13,16,19-Heptaoxacyclodocosane(9CI)
CAS No:69867-78-3
MF:C15H30O7
MW:322.394505977631
CID:515338
PubChem ID:71401319
Update Time:2025-04-19

1,4,7,10,13,16,19-Heptaoxacyclodocosane(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13,16,19-Heptaoxacyclodocosane(9CI)
    • 22-Crown-7
    • 1,4,7,10,13,16,19-heptaoxacyclodocosane
    • DTXSID90822455
    • 69867-78-3
    • Inchi: 1S/C15H30O7/c1-2-16-4-6-18-8-10-20-12-14-22-15-13-21-11-9-19-7-5-17-3-1/h1-15H2
    • InChI Key: KMFXQOWBXXSZOY-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCCOCCOCCOCCC1

Computed Properties

  • Exact Mass: 322.1992
  • Monoisotopic Mass: 322.19915329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.61
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